Cas no 188945-33-7 (Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate)

• Product Name: Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate
• CAS No: 188945-33-7
• MF: C₂₄H₂₁O₅P
• MW: 420.394307851791
• CID: 1068034
• PubChem ID: 10788242
• Update Time: 2025-06-08

Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[bis(2-naphthalenyloxy)phosphinyl]acetate
• Ethyl 2-dinaphthalen-2-yloxyphosphorylacetate
• 188945-33-7
• Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate

• MDL： MFCD12963984
• Inchi： 1S/C24H21O5P/c1-2-27-24(25)17-30(26,28-22-13-11-18-7-3-5-9-20(18)15-22)29-23-14-12-19-8-4-6-10-21(19)16-23/h3-16H,2,17H2,1H3
• InChI Key： WZDRXRQRWUGARV-UHFFFAOYSA-N
• SMILES： P(CC(=O)OCC)(=O)(OC1C=CC2C=CC=CC=2C=1)OC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 420.11266076g/mol
• Monoisotopic Mass: 420.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate

Comprehensive Overview of Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate (CAS No. 188945-33-7)

Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate (CAS No. 188945-33-7) is a specialized organophosphorus compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique phosphinylacetate structure, is widely utilized as an intermediate in the production of advanced polymers, agrochemicals, and pharmaceuticals. Its molecular formula, C₂₄H₂₁O₅P, reflects a complex architecture that enables versatile reactivity, making it a valuable asset in modern chemical research.

The growing interest in Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate is partly driven by its applications in sustainable chemistry. Researchers are increasingly exploring its role in green synthesis methods, where it serves as a catalyst or ligand in reactions that minimize waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. Additionally, its potential in high-performance materials, such as flame-retardant additives and specialty coatings, has sparked discussions in academic and industrial circles.

One of the most frequently asked questions about CAS No. 188945-33-7 revolves around its synthetic pathways. The compound is typically synthesized through the reaction of 2-naphthol with phosphorus-based reagents, followed by esterification. This process highlights its compatibility with multistep organic synthesis, a key area of interest for chemists seeking efficient routes to complex molecules. Moreover, its stability under various conditions makes it a reliable candidate for scale-up production, addressing another common query among industrial researchers.

In the context of pharmaceutical applications, Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate has been investigated for its potential as a building block in drug discovery. Its phosphorus-containing moiety is particularly valuable in designing prodrugs or bioactive molecules, a trend underscored by the rising demand for targeted therapies. This aligns with current searches for "novel drug intermediates" and "phosphorus in medicinal chemistry," reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, the compound's niche applications have led to inquiries about its market availability and supply chain dynamics. Suppliers often emphasize its high purity grades (>98%) to meet the stringent requirements of R&D laboratories and industrial manufacturers. Discussions around "custom synthesis" and "bulk procurement" further highlight its economic significance, particularly in regions with thriving chemical industries like North America and Asia-Pacific.

Safety and handling of Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate are also critical topics. While not classified as hazardous under standard regulations, proper storage in cool, dry environments is recommended to maintain its integrity. This practical advice resonates with laboratory professionals searching for "best practices in chemical storage" and "handling phosphinyl compounds."

In summary, Ethyl 2-bis(2-naphthalenyloxy)phosphinylacetate (CAS No. 188945-33-7) stands out as a multifaceted compound with applications spanning material science, pharmaceuticals, and sustainable chemistry. Its unique properties and adaptability to modern chemical challenges ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is poised to play an even greater role in addressing global demands for innovative and efficient chemical solutions.